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Cat. No.: B3039162 Get Quote
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Introduction

Diaminorhodamine-M (DAR-M) and its derivatives are fluorescent probes utilized for the

detection of nitric oxide (NO). While not a direct measure of cell death, DAR-M can be

employed in cytotoxicity assays to investigate the role of nitrosative stress in cellular demise.

This application note provides a detailed protocol for assessing the cytotoxicity of compounds

by correlating the generation of nitric oxide and subsequent peroxynitrite formation with cell

viability.

Nitric oxide is a critical signaling molecule, but its overproduction can lead to the formation of

the highly reactive and cytotoxic oxidant, peroxynitrite (ONOO⁻), through its reaction with

superoxide radicals.[1][2] Peroxynitrite can subsequently cause cellular damage and induce

apoptosis or necrosis.[1][3] Diaminorhodamine-based probes are non-fluorescent until they

react with NO to form a fluorescent triazole derivative, providing a quantitative measure of NO

production.[4] This protocol outlines a method to quantify NO generation using DAR-M in

conjunction with a standard cytotoxicity assay to provide a comprehensive understanding of a

compound's cytotoxic mechanism.

Mechanism of Diaminorhodamine-M in Nitric Oxide Detection
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Diaminorhodamine-M is a cell-impermeable probe, making it suitable for detecting

extracellular NO or for use with cell lysates. For intracellular measurements, its cell-permeable

analog, Diaminorhodamine-M diacetate (DAR-M diacetate), is required. Once inside the cell,

intracellular esterases cleave the acetate groups, trapping the fluorescent probe. The core

mechanism involves the reaction of the diamino-functional group of the probe with nitric oxide

in the presence of oxygen to form a highly fluorescent triazole derivative. The intensity of the

fluorescence is directly proportional to the concentration of nitric oxide.

Signaling Pathway: Nitric Oxide and Peroxynitrite
Formation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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